Cas no 2229355-71-7 (tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229355-71-7
• MF: C₁₇H₂₀ClNO₄
• MW: 337.798004150391
• CID: 6041642
• PubChem ID: 165967172
• Update Time: 2025-05-23

tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1901707
• 2229355-71-7
• tert-butyl N-[2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H20ClNO4/c1-16(2,3)23-15(21)19(5)17(4,10-20)13-11-8-6-7-9-12(11)22-14(13)18/h6-10H,1-5H3
• InChI Key： IFVANSFKSYZDTF-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.1080858g/mol
• Monoisotopic Mass: 337.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229355-71-7)

The compound tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229355-71-7) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core and a carbamate functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for novel heterocyclic compounds like tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate has surged, driven by advancements in medicinal chemistry and the need for more efficient synthetic methodologies. The presence of the chloro substituent on the benzofuran ring enhances its reactivity, enabling further derivatization for tailored applications. This compound is often discussed in the context of small molecule drug development, a hot topic in the pharmaceutical industry.

From a synthetic perspective, CAS No. 2229355-71-7 exemplifies the growing trend toward green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. The tert-butyl group in its structure provides steric protection, which is crucial for selective reactions, a feature highly sought after in precision synthesis. These attributes align with the broader industry shift toward environmentally friendly and cost-effective manufacturing processes.

The versatility of tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate extends to its potential role in agrochemical innovation. Its structural motifs are being investigated for their efficacy in pest control and crop protection, addressing global challenges such as food security and sustainable agriculture. The integration of computational chemistry tools has further accelerated its study, allowing for predictive modeling of its interactions with biological targets.

As the scientific community continues to explore the applications of CAS No. 2229355-71-7, its relevance in high-throughput screening and fragment-based drug design cannot be overstated. The compound's balanced lipophilicity and molecular weight make it an attractive candidate for lead optimization. Moreover, its stability under various conditions ensures reliable performance in experimental settings, a critical factor for reproducibility in research.

In conclusion, tert-butyl N-2-(2-chloro-1-benzofuran-3-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a promising avenue for innovation in multiple scientific disciplines. Its structural complexity and functional diversity underscore its potential to address pressing challenges in healthcare and agriculture. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.